Cas no 120341-04-0 (1-Aminobenzimidazole-2-sulfonic Acid)

1-Aminobenzimidazole-2-sulfonic Acid is a sulfonated benzimidazole derivative with a reactive amino group at the 1-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its sulfonic acid moiety enhances solubility in aqueous and polar solvents, facilitating reactions under mild conditions. The compound is particularly useful in the preparation of heterocyclic compounds, dyes, and biologically active molecules due to its dual functional groups, which allow for selective modifications. Its structural features also contribute to potential applications in coordination chemistry and as a ligand for metal complexes. The product is characterized by high purity and stability, ensuring consistent performance in synthetic workflows.
1-Aminobenzimidazole-2-sulfonic Acid structure
120341-04-0 structure
Product name:1-Aminobenzimidazole-2-sulfonic Acid
CAS No:120341-04-0
MF:C7H7N3O3S
MW:213.213779687881
MDL:MFCD00142582
CID:105027
PubChem ID:2724776

1-Aminobenzimidazole-2-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-amino-1H-Benzimidazole-2-sulfonic acid
    • 1-AMINOBENZIMIDAZOLE-2-SULFONIC ACID
    • 1H-Benzimidazole-2-sulfonicacid, 1-amino-
    • 1H-Benzimidazole-2-sulfonicacid,1-amino
    • 2-Sulfonic acid-1-aminobenzimidazole
    • 1-Aminobenzimidazole-2-sulfonic acid,99%
    • 1-AMINOBENZIMIDAZOLE-2-SULFONIC ACID 99%
    • MFCD00142582
    • DTXSID20369227
    • J-004316
    • 1-Amino-1H-benzo[d]imidazole-2-sulfonicacid
    • AS-11538
    • FT-0642937
    • AKOS005746681
    • SCHEMBL2942696
    • 120341-04-0
    • 1-Amino-1H-benzo[d]imidazole-2-sulfonic acid
    • DB-041549
    • STL137696
    • ALBB-030365
    • 1-AMINO-1,3-BENZODIAZOLE-2-SULFONIC ACID
    • 1-Amino-1H-benzimidazole-2-sulfonic Acid; 1-Amino-1H-1,3-benzodiazole-2-sulfonic Acid; 1-Amino-1H-benzo[d]imidazole-2-sulfonic Acid
    • AE-848/30538014
    • 1-Aminobenzimidazole-2-sulfonic Acid
    • MDL: MFCD00142582
    • Inchi: InChI=1S/C7H7N3O3S/c8-10-6-4-2-1-3-5(6)9-7(10)14(11,12)13/h1-4H,8H2,(H,11,12,13)
    • InChI Key: RJFWWGSHWGUCEP-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)N=C(N2N)S(=O)(=O)O

Computed Properties

  • Exact Mass: 213.02100
  • Monoisotopic Mass: 213.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White powder
  • Density: 1.5083 (rough estimate)
  • Melting Point: 285-287°C
  • Refractive Index: 1.6630 (estimate)
  • PSA: 106.59000
  • LogP: 1.65880

1-Aminobenzimidazole-2-sulfonic Acid Security Information

1-Aminobenzimidazole-2-sulfonic Acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Aminobenzimidazole-2-sulfonic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-351926-500 mg
1-Aminobenzimidazole-2-sulfonic acid,
120341-04-0
500MG
¥1,564.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-351926-500mg
1-Aminobenzimidazole-2-sulfonic acid,
120341-04-0
500mg
¥1564.00 2023-09-05
abcr
AB336143-1 g
1-Aminobenzimidazole-2-sulfonic acid
120341-04-0
1 g
€322.50 2023-07-19
abcr
AB336143-5 g
1-Aminobenzimidazole-2-sulfonic acid
120341-04-0
5 g
€907.00 2023-07-19
TRC
A577175-10mg
1-Aminobenzimidazole-2-sulfonic Acid
120341-04-0
10mg
$ 64.00 2023-04-19
TRC
A577175-50mg
1-Aminobenzimidazole-2-sulfonic Acid
120341-04-0
50mg
$ 259.00 2023-04-19
TRC
A577175-250mg
1-Aminobenzimidazole-2-sulfonic Acid
120341-04-0
250mg
$ 517.00 2023-04-19
TRC
A577175-100mg
1-Aminobenzimidazole-2-sulfonic Acid
120341-04-0
100mg
$ 362.00 2023-09-08
abcr
AB336143-5g
1-Aminobenzimidazole-2-sulfonic acid; .
120341-04-0
5g
€877.00 2025-02-19
A2B Chem LLC
AE09818-25mg
1-Aminobenzimidazole-2-sulfonic acid
120341-04-0 98%(HPLC)
25mg
$42.00 2024-04-20

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(CAS:120341-04-0)1-Aminobenzimidazole-2-sulfonic Acid
A804490
Purity:99%/99%/99%
Quantity:500mg/1g/5g
Price ($):159.0/188.0/520.0